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Compound of Interest

Compound Name: Methanesulfonyl cyanide

CAS No.: 24225-08-9

Cat. No.: B141364

Get Quote

Methanesulfonyl cyanide (MsCN), also known as methylsulfonyl cyanide, is a versatile and

highly reactive organosulfur compound that has carved a significant niche in modern organic

synthesis.[1][2] Characterized by a cyano group attached to the potent electron-withdrawing

methanesulfonyl (mesyl) group, MsCN functions as a powerful electrophilic cyanating agent

and a reactive partner in various cycloaddition reactions.[3][4] Its unique reactivity profile

makes it an invaluable tool for introducing the synthetically crucial nitrile functionality and for

constructing complex heterocyclic frameworks.

This guide provides a comprehensive overview of methanesulfonyl cyanide for researchers,

scientists, and drug development professionals. We will delve into its synthesis, core

applications, mechanistic underpinnings, and detailed experimental protocols, offering field-

proven insights into its practical use in the laboratory.

Table 1: Physicochemical Properties of Methanesulfonyl Cyanide
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Property Value Source(s)

CAS Number 24225-08-9 [5][6][7]

Molecular Formula C₂H₃NO₂S [5][7]

Molecular Weight 105.12 g/mol [5][7]

Appearance Colorless oil/liquid [3]

Boiling Point
68–69 °C at 15 mmHg; 186.4

°C at 760 mmHg
[3][8]

Density 1.383 g/cm³ [8]

Refractive Index (n_D_²⁰) 1.4301 [3]

InChI Key
QEIOAAJCOKZGDV-

UHFFFAOYSA-N
[5]

Synthesis and Handling of Methanesulfonyl Cyanide
A Reliable Synthetic Protocol
While sulfonyl cyanides were once considered challenging to prepare, a robust and scalable

procedure has been established, making MsCN readily accessible.[3] The most common

laboratory synthesis starts from the inexpensive and widely available methanesulfonyl chloride.

[3][9] The process involves two key steps:

Reduction to Sulfinate: Methanesulfonyl chloride is reduced to sodium methanesulfinate

using sodium sulfite in an aqueous solution buffered with sodium bicarbonate.[3]

Cyanation: The resulting sodium methanesulfinate solution is then treated directly with

cyanogen chloride to afford methanesulfonyl cyanide as a heavy, colorless oil.[3]

This procedure, detailed in Organic Syntheses, provides good to excellent yields (67-72%) and

a high-purity product after distillation.[3]
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Step 1: Reduction

Step 2: Cyanation

Methanesulfonyl Chloride
(CH₃SO₂Cl)

Sodium Methanesulfinate
(CH₃SO₂Na)

 + Na₂SO₃, NaHCO₃

in H₂O

Sodium Sulfite
(Na₂SO₃)

Sodium Bicarbonate
(NaHCO₃) H₂O

Cyanogen Chloride
(CNCl)

Methanesulfonyl Cyanide
(CH₃SO₂CN)

 + CNCl (in situ)

Click to download full resolution via product page

Caption: Synthesis of Methanesulfonyl Cyanide from Methanesulfonyl Chloride.

Experimental Protocol: Synthesis of Methanesulfonyl
Cyanide
Adapted from Organic Syntheses, Coll. Vol. 6, p.727 (1988)[3]

Caution:Cyanogen chloride is highly toxic and volatile. This entire procedure must be

conducted in a well-ventilated chemical fume hood by personnel with appropriate training. All

glassware should be handled with care.[4]

Apparatus Setup: A 2-liter, three-necked, round-bottomed flask is equipped with a

mechanical stirrer, a pressure-equalizing dropping funnel, and a thermometer.

Preparation of Sulfinate Solution: The flask is charged with sodium sulfite heptahydrate (126

g, 0.500 mole), sodium hydrogen carbonate (84.0 g, 1.00 mole), and 1 liter of water. Stirring

is initiated.
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Addition of Methanesulfonyl Chloride: Freshly distilled methanesulfonyl chloride (57.3 g,

0.500 mole) is added dropwise over 30 minutes. The reaction is slightly exothermic, and

evolution of carbon dioxide is observed. The mixture is stirred for an additional 2 hours until

gas evolution ceases, resulting in a clear solution of sodium methanesulfinate.

Cyanation: The solution is cooled to 10°C by adding ice directly to the flask. Liquid cyanogen

chloride (50 mL, 1.0 mole) is added in one portion with vigorous stirring. The temperature is

maintained at or below 15°C with further ice addition as needed. Methanesulfonyl cyanide
separates as a turbid, heavy, colorless oil within a minute.

Extraction: The mixture is stirred for an additional 15 minutes before 200 mL of benzene is

added. After stirring for 3 minutes, the layers are separated. The aqueous layer is extracted

twice more with 100-mL portions of benzene.

Isolation and Purification: The combined organic extracts are washed with water and dried

overnight over anhydrous calcium chloride. After filtration, the solvent is removed using a

rotary evaporator in a fume hood. The crude product is then distilled under reduced pressure

to yield pure methanesulfonyl cyanide (35.4–37.8 g, 67–72%), b.p. 68–69°C (15 mm).[3]

Safety and Handling
Methanesulfonyl cyanide is a hazardous chemical and must be handled with appropriate

precautions.[5]

Toxicity: It is toxic if swallowed.[5]

Irritation: It causes skin and serious eye irritation and may cause respiratory irritation.[5]

Flammability: It is a combustible liquid.[5]

Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves. All manipulations should be performed in a certified

chemical fume hood.

Core Applications in Organic Synthesis
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The potent electron-withdrawing nature of the methanesulfonyl group renders the adjacent

cyano group highly electrophilic and activates the molecule for cycloaddition reactions.

Dienophile in Diels-Alder Reactions
One of the most well-documented and synthetically valuable applications of MsCN is its role as

a dienophile in [4+2] cycloaddition reactions.[9] It reacts efficiently with dienes to form

cycloadducts that serve as versatile intermediates for nitrogen-containing bicyclic compounds.

A prime example is the reaction with 1,3-cyclopentadiene. This reaction proceeds readily at low

to ambient temperatures to form 3-methanesulfonyl-2-azabicyclo[2.2.1]hepta-2,5-diene.[9][10]

This adduct is typically not isolated but is hydrolyzed in situ under acidic conditions (e.g., with

acetic acid) to yield 2-azabicyclo[2.2.1]hept-5-en-3-one, a valuable building block in medicinal

chemistry.[9][10] This process offers a significant advantage over routes using more hazardous

reagents like p-toluenesulfonyl cyanide, which is known to be explosive.[10]

Methanesulfonyl Cyanide

Diels-Alder Adduct
(3-methanesulfonyl-2-azabicyclo

[2.2.1]hepta-2,5-diene)

 + Cyclopentadiene
[4+2] Cycloaddition

1,3-Cyclopentadiene

2-Azabicyclo[2.2.1]
hept-5-en-3-one

 Acidic Hydrolysis
(e.g., Acetic Acid, H₂O)

Click to download full resolution via product page

Caption: Diels-Alder reaction of MsCN with cyclopentadiene and subsequent hydrolysis.
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Experimental Protocol: Synthesis of 2-
Azabicyclo[2.2.1]hept-5-en-3-one
Adapted from patent literature[9]

Reaction Setup: A solution of methanesulfonyl cyanide (10.51 g, 100 mmol) in 30 mL of

dichloromethane is cooled to -20°C in a reaction vessel.

Diels-Alder Reaction: Cyclopentadiene (7.93 g, 120 mmol) is added to the cooled solution

over 5 minutes. The reaction mixture is stirred for 2 hours while allowing it to warm to room

temperature.

Hydrolysis: The solvent is removed by distillation, leaving the Diels-Alder adduct as a

yellowish solid. To this residue, 6 mL of acetic acid and 60 mL of water are added.

Workup: The mixture is stirred, and the pH is adjusted to ~8 with a 30% sodium hydroxide

solution. The product is then extracted with an appropriate organic solvent (e.g.,

dichloromethane or ethyl acetate), dried, and purified by chromatography or recrystallization

to yield 2-azabicyclo[2.2.1]hept-5-en-3-one.

Electrophilic Cyanation
The activated cyano group in sulfonyl cyanides readily undergoes attack by a wide range of

nucleophiles.[3][4] This makes MsCN an effective "CN⁺" synthon for the electrophilic cyanation

of various substrates, a critical transformation in the synthesis of pharmaceuticals and

agrochemicals.[11][12]

While traditional cyanating agents like cyanogen halides are highly toxic gases or volatile

liquids, MsCN provides a more manageable, albeit still hazardous, liquid alternative.[11][13] It

can react with N-, O-, S-, and C-nucleophiles, transferring the cyano group to the nucleophilic

atom.[3]
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Methanesulfonyl Cyanide
(Ms-CN)

Cyanated Product
(Nu-CN)

CN Transfer

Methanesulfinate
(Ms⁻)

Loss of Leaving Group

Nucleophile
(Nu⁻ or Nu-H)
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Caption: General mechanism of electrophilic cyanation using MsCN.

Synthesis of Heterocyclic Scaffolds
Beyond the Diels-Alder reaction, MsCN is a precursor for various five-membered heterocycles.

Its reaction with α-effect nucleophiles, such as hydroxylamine and hydrazines, produces

adducts that can be cyclized to form substituted 1,2,4-oxadiazoles and 1,2,4-triazoles,

respectively.[3][4]

This pathway involves the initial nucleophilic addition of the amine to the electrophilic carbon of

the nitrile group. The resulting amidine or related intermediate can then undergo intramolecular

cyclization and elimination of the methanesulfinate leaving group to furnish the stable

heterocyclic ring system. These scaffolds are prevalent in medicinal chemistry, highlighting

another avenue through which MsCN contributes to drug discovery efforts.[14]

Conclusion
Methanesulfonyl cyanide is a potent and multifaceted reagent in organic chemistry. Its utility

is primarily anchored in its function as a highly reactive dienophile for constructing nitrogenous

bicyclic systems and as an effective electrophilic cyanating agent. The well-established

synthetic protocol from methanesulfonyl chloride ensures its accessibility for laboratory use.[3]

While its hazardous nature demands careful handling, its unique reactivity provides chemists

with a powerful tool for introducing nitrile groups and synthesizing complex molecular

architectures, making it an indispensable component of the modern synthetic chemist's toolbox.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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